1-(4-fluorophenyl)-N-(isoxazol-4-yl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-(1,2-oxazol-4-yl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C14H12FN3O3/c15-10-1-3-12(4-2-10)18-7-9(5-13(18)19)14(20)17-11-6-16-21-8-11/h1-4,6,8-9H,5,7H2,(H,17,20)
• InChI Key: QVRCOWCMDHEOBF-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)C(=O)NC3=CON=C3
• Molecular Formula: C14H12FN3O3
• Molecular Weight: 289.26 g/mol

Description

1-(4-fluorophenyl)-N-(isoxazol-4-yl)-5-oxopyrrolidine-3-carboxamide, also known as FIPI, is a chemical compound that has been extensively researched for its potential applications in various fields of scientific research. FIPI is a potent inhibitor of phospholipase D (PLD), an enzyme that plays a crucial role in various cellular processes, including membrane trafficking, signal transduction, and cytoskeletal remodeling.

Scientific Research Applications

Met Kinase Inhibitors

One study focused on the discovery and optimization of N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors. These compounds were found to improve enzyme potency and aqueous solubility, with significant in vivo efficacy in tumor models, highlighting their potential in cancer therapy (Schroeder et al., 2009).

PARP Inhibitors

Another study developed phenyl-substituted benzimidazole carboxamide poly(ADP-ribose) polymerase (PARP) inhibitors. A particular compound demonstrated excellent potency against the PARP-1 enzyme and showed good in vivo efficacy in cancer models, indicating its potential as a therapeutic agent (Penning et al., 2010).

Aromatic Polyamides

Research on the synthesis of aromatic polyamides bearing ether and isopropylidene or hexafluoroisopropylidene links in the main chain explored new materials with good solubility in polar solvents and potential applications in high-performance polymers due to their thermal stability (Hsiao & Yu, 1996).

PET Radiotracers

A study on the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide by nucleophilic [18F] fluorination aimed at developing PET radiotracers for studying CB1 cannabinoid receptors, demonstrating the compound's relevance in neuroimaging (Katoch-Rouse & Horti, 2003).

Orexin Receptor Antagonists

The role of orexin-1 receptor mechanisms in compulsive food consumption was investigated using specific antagonists in a binge eating model. The study highlights the compound's significance in understanding and potentially treating eating disorders (Piccoli et al., 2012).